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Compound of Interest

Compound Name: Fenofibrate-d4

Cat. No.: B12391323

This technical guide provides a comprehensive overview of Fenofibrate-d4, a deuterated
analog of Fenofibrate. It is intended for researchers, scientists, and drug development
professionals, offering detailed information on its specifications, a representative certificate of
analysis, and the analytical methodologies used for its characterization.

Physicochemical and Analytical Specifications

The following table summarizes the typical physicochemical and analytical specifications for
Fenofibrate-d4. These specifications are crucial for ensuring the identity, purity, and quality of
the material used in research and development.
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Parameter Specification

2-(4-(4-Chlorobenzoyl)phenoxy)-2-
methylpropanoic acid-d4, 1-methylethyl ester

Chemical Name

Molecular Formula C20H17D4ClOa4

Molecular Weight 364.85

CAS Number 1219803-83-5

Appearance White to off-white solid

Purity (by HPLC) >98%

Purity (by NMR) >98%

Isotopic Purity =>99% Deuterium incorporation
Identity (by *H NMR) Conforms to structure

Identity (by MS) Conforms to structure
Solubility Soluble in DMSO, DMF, and Ethanol
Storage Conditions -20°C for long-term storage

Representative Certificate of Analysis

Below is a representative Certificate of Analysis (CoA) for a batch of Fenofibrate-d4. This
document provides specific test results for a particular lot of the material.
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Test Specification Result Method
White to off-white ) ] ] )

Appearance ] White solid Visual Inspection
solid

Purity (HPLC) >98% 99.5% HPLC-UV (286 nm)
Conforms to the

1H NMR structure of Conforms 1H NMR Spectroscopy
Fenofibrate-d4
Consistent with the

Mass Spectrometry molecular weight of Consistent LC-MS
Fenofibrate-d4

) ) >99% Deuterium

Isotopic Purity ) ) 99.6% Mass Spectrometry

Incorporation
) Meets USP <467> )

Residual Solvents ] Complies GC-HS
requirements

Loss on Drying <0.5% 0.2% TGA

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible analysis of

Fenofibrate-d4. The following sections outline the protocols for key analytical techniques.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is used to determine the purity of Fenofibrate-d4 and to detect any related

impurities.

e Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase: A gradient mixture of Acetonitrile and water (containing 0.1% trifluoroacetic

acid).
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Flow Rate: 1.0 mL/min.

Detection Wavelength: 286 nm.[1]

Injection Volume: 10 pL.

Sample Preparation: A stock solution of Fenofibrate-d4 is prepared in the mobile phase.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity and Purity

NMR spectroscopy is a powerful tool for confirming the chemical structure and assessing the
purity of Fenofibrate-d4.

e Instrumentation: A 400 MHz or higher NMR spectrometer.
o Solvent: Deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-de).

e 'H NMR: The proton NMR spectrum is used to confirm the identity of the molecule by
comparing the chemical shifts and coupling constants to a reference standard. The absence
of signals corresponding to the deuterated positions confirms the isotopic labeling.

e Quantitative NMR (gNMR): This technique can be used for an accurate determination of
purity by integrating the signals of Fenofibrate-d4 against a certified internal standard.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is employed to confirm the molecular weight and determine the isotopic
purity of Fenofibrate-d4.

¢ Instrumentation: A liquid chromatography-mass spectrometry (LC-MS) system.
« lonization Mode: Electrospray ionization (ESI) in positive mode.

e Analysis: The mass spectrum will show a peak corresponding to the molecular ion of
Fenofibrate-d4. The isotopic distribution of this peak is analyzed to calculate the percentage
of deuterium incorporation.
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Mechanism of Action: PPARa Signhaling Pathway

Fenofibrate is a prodrug that is rapidly hydrolyzed to its active metabolite, fenofibric acid.[3][4]
[5] Fenofibric acid activates the Peroxisome Proliferator-Activated Receptor alpha (PPARQ).[3]
[6][7][8] PPARa is a nuclear receptor that regulates the transcription of genes involved in lipid
metabolism.[3][9] The activation of PPARa leads to a reduction in triglycerides and an increase
in high-density lipoprotein (HDL) cholesterol.[4][5][7][10][11]
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Caption: Fenofibrate's PPARa signaling pathway.

Quality Control Workflow for Fenofibrate-d4
Reference Standard

The quality control (QC) of a pharmaceutical reference standard like Fenofibrate-d4 is a
critical process to ensure its suitability for its intended use.[12][13] This involves a series of

tests to confirm its identity, purity, and stability.[14][15]
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Caption: Quality control workflow for a reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://sielc.com/HPLC-Method-Analysis-Fenofibrate
https://sielc.com/HPLC-Method-Analysis-Fenofibrate
https://www.iajps.com/wp-content/uploads/2022/11/51.IAJPS51102022.pdf
https://www.droracle.ai/articles/231754/how-does-fenofibrate-work
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=2e51aa89-684d-451e-b513-12b00bf9aea0
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=f884bff3-1308-49fc-a062-780e1065ad4e
https://go.drugbank.com/drugs/DB01039
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=c740f57c-cac5-4526-a5a9-aaab65b1caf6&type=display
https://www.medicines.org.uk/emc/product/5267/smpc
https://pmc.ncbi.nlm.nih.gov/articles/PMC12546913/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12546913/
https://www.researchgate.net/figure/Classical-fenofibrate-signaling-pathway-Fenofibrate-is-rapidly-converted-to-fenofibric_fig1_258829772
https://www.rxlist.com/fenofibrate-drug.htm
https://www.rxlist.com/fenofibrate-drug.htm
https://zgys.nifdc.org.cn/EN/10.16153/j.1002-7777.2018.11.009
https://zgys.nifdc.org.cn/EN/10.16153/j.1002-7777.2018.11.009
https://www.gmpsop.com/pharmaceutical-quality-control-steps/
https://mriglobal.org/four-keys-to-reference-standard-management/
https://documents.lgcstandards.com/MediaGallery/Pharma/Mikromol/MM_QC_Whitepaper_Digital.pdf
https://www.benchchem.com/product/b12391323#fenofibrate-d4-certificate-of-analysis-and-specifications
https://www.benchchem.com/product/b12391323#fenofibrate-d4-certificate-of-analysis-and-specifications
https://www.benchchem.com/product/b12391323#fenofibrate-d4-certificate-of-analysis-and-specifications
https://www.benchchem.com/product/b12391323#fenofibrate-d4-certificate-of-analysis-and-specifications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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